Cas no 2228801-63-4 (2-(1-benzylpiperidin-3-yl)propan-2-yl(methyl)amine)

• Product Name: 2-(1-benzylpiperidin-3-yl)propan-2-yl(methyl)amine
• CAS No: 2228801-63-4
• MF: C₁₆H₂₆N₂
• MW: 246.391044139862
• CID: 6335653
• PubChem ID: 165823330
• Update Time: 2025-06-14

2-(1-benzylpiperidin-3-yl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzylpiperidin-3-yl)propan-2-yl(methyl)amine
• [2-(1-benzylpiperidin-3-yl)propan-2-yl](methyl)amine
• 2228801-63-4
• EN300-1864679

• Inchi： 1S/C16H26N2/c1-16(2,17-3)15-10-7-11-18(13-15)12-14-8-5-4-6-9-14/h4-6,8-9,15,17H,7,10-13H2,1-3H3
• InChI Key： NRUSKGIPZOTNJM-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCCC(C1)C(C)(C)NC

Computed Properties

• Exact Mass: 246.209598838g/mol
• Monoisotopic Mass: 246.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 15.3Ų

Additional information on 2-(1-benzylpiperidin-3-yl)propan-2-yl(methyl)amine

Comprehensive Analysis of 2-(1-benzylpiperidin-3-yl)propan-2-yl(methyl)amine (CAS No. 2228801-63-4): Properties, Applications, and Research Insights

The compound 2-(1-benzylpiperidin-3-yl)propan-2-yl(methyl)amine (CAS No. 2228801-63-4) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and chemical research. This tertiary amine derivative, characterized by a benzylpiperidine core and a propan-2-yl(methyl)amine side chain, exhibits intriguing physicochemical properties that make it a subject of ongoing scientific exploration. Researchers are particularly interested in its molecular interactions and stereochemical behavior, which could unlock new possibilities in drug design and material science.

In the context of modern drug discovery, 2-(1-benzylpiperidin-3-yl)propan-2-yl(methyl)amine represents a valuable scaffold for medicinal chemistry. Its structural complexity allows for diverse modifications, addressing current industry demands for novel bioactive compounds. The presence of both piperidine and benzyl moieties in its architecture provides multiple sites for molecular interactions, a feature that aligns with contemporary trends in targeted therapy development. Recent studies have explored its potential as a building block for CNS-active compounds, though further research is required to fully elucidate its pharmacological profile.

The synthesis of CAS No. 2228801-63-4 involves sophisticated organic chemistry techniques, reflecting the growing emphasis on precision molecular engineering in chemical research. Advanced analytical methods including NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to characterize this compound, demonstrating the cutting-edge technologies being applied in modern chemical analysis. These characterization techniques are particularly relevant given current industry focus on compound purity and structural verification in pharmaceutical development.

From a regulatory perspective, 2-(1-benzylpiperidin-3-yl)propan-2-yl(methyl)amine has been the subject of careful evaluation regarding its safety profile and potential applications. While not classified as hazardous under current standards, proper handling procedures are recommended as with all chemical substances. The scientific community continues to investigate its stability under various conditions, addressing common questions about storage requirements and compatibility with other reagents - topics frequently searched by laboratory professionals and researchers.

In material science applications, the benzylpiperidine structure of this compound shows promise for creating specialized polymers and functional materials. Its amine functionality offers potential as a modifier or cross-linking agent in polymer chemistry, an area of growing interest for advanced material development. These applications align with current market trends toward smart materials and nanotechnology, making CAS No. 2228801-63-4 a compound worth watching in materials research circles.

The commercial availability of 2-(1-benzylpiperidin-3-yl)propan-2-yl(methyl)amine through specialty chemical suppliers has facilitated its adoption in research programs worldwide. Pricing and sourcing information for this compound rank among the most frequently searched terms related to CAS No. 2228801-63-4, reflecting the practical concerns of research teams. Suppliers typically provide detailed technical data sheets addressing common inquiries about solubility, melting point, and other physical properties important for experimental design.

Looking forward, the scientific trajectory of 2-(1-benzylpiperidin-3-yl)propan-2-yl(methyl)amine appears promising. Its structural features position it well for exploration in emerging fields such as computational chemistry and molecular modeling, where researchers are actively seeking novel compounds for virtual screening and in silico studies. The compound's balanced lipophilicity and molecular weight make it particularly suitable for these applications, addressing current needs in computer-aided drug design methodologies.

Environmental considerations regarding CAS No. 2228801-63-4 have also come into focus, mirroring broader industry trends toward sustainable chemistry. While preliminary ecotoxicological data suggest moderate environmental persistence, ongoing studies aim to fully characterize its biodegradation pathways - a topic of increasing importance to regulatory bodies and environmentally conscious researchers alike.

The patent landscape surrounding 2-(1-benzylpiperidin-3-yl)propan-2-yl(methyl)amine reveals growing intellectual property interest, particularly in pharmaceutical applications. Several recent filings describe derivatives of this compound for various therapeutic indications, highlighting its versatility as a chemical platform. This patent activity corresponds with increasing searches for novel chemical entities in drug development pipelines.

Analytical challenges associated with CAS No. 2228801-63-4, such as chromatographic separation and spectroscopic identification, have prompted methodological innovations that benefit the broader field of chemical analysis. These technical developments address common laboratory questions about compound characterization while advancing analytical science - a dual benefit that enhances both practical research capabilities and fundamental scientific knowledge.